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Compound of Interest

Compound Name: N-Phenylcyclohexanecarboxamide

Cat. No.: B185116 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-Phenylcyclohexanecarboxamide (CAS

No. 2719-26-8) was not located in the available resources. The following guidance is based on

general safety protocols for handling analogous chemical compounds and should be

supplemented by a thorough risk assessment conducted by the user and consultation with their

institution's Environmental Health and Safety (EHS) department.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with N-Phenylcyclohexanecarboxamide. Adherence

to these procedures is vital for ensuring personnel safety and minimizing environmental impact.

Hazard Summary and Key Precautions
While specific hazard classifications for N-Phenylcyclohexanecarboxamide are not readily

available, based on structurally similar compounds, it should be handled with caution. Potential

hazards may include skin and eye irritation.[1] It is prudent to treat this compound as harmful if

swallowed and potentially hazardous to aquatic life.

Core Safety Principles:

Engineering Controls: All handling of N-Phenylcyclohexanecarboxamide should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times when

handling this compound.
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Hygiene Practices: Avoid eating, drinking, or smoking in laboratory areas. Wash hands

thoroughly after handling.[1]

Waste Disposal: N-Phenylcyclohexanecarboxamide and any contaminated materials must

be disposed of as hazardous chemical waste in accordance with local, state, and federal

regulations.[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling N-
Phenylcyclohexanecarboxamide, based on general laboratory safety standards.

PPE Category Recommended Equipment Specification/Standard

Eye Protection
Chemical safety goggles or a

full-face shield.
ANSI Z87.1 or equivalent.[3]

Hand Protection

Chemically resistant gloves.

Nitrile or neoprene gloves are

generally recommended for

handling a variety of organic

chemicals. Consult glove

manufacturer's compatibility

charts.

EN 374 or equivalent.

Body Protection
A flame-resistant lab coat, long

pants, and closed-toe shoes.
N/A

Respiratory Protection

Generally not required when

working in a properly

functioning chemical fume

hood. If there is a risk of

generating dust or aerosols

outside of a fume hood, a

NIOSH-approved respirator

may be necessary.

Consult with your institution's

EHS.
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Operational Plan for Handling N-
Phenylcyclohexanecarboxamide
This section provides a step-by-step guide for the safe handling of N-
Phenylcyclohexanecarboxamide from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4]

The storage container should be clearly labeled with the full chemical name and any known

hazard warnings.

2. Handling and Use:

All weighing and solution preparation should be performed within a chemical fume hood.

Use dedicated spatulas and glassware.

Avoid generating dust. If the compound is a solid, handle it gently.

Keep the container tightly closed when not in use.[4]

3. Spill Management:

In the event of a spill, immediately evacuate the area and ensure it is well-ventilated.

For small spills of solid material, carefully sweep it up and place it into a sealed container for

disposal. Avoid raising dust.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

All materials used for spill cleanup should be disposed of as hazardous waste.
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Disposal Plan
Proper disposal of N-Phenylcyclohexanecarboxamide is critical to prevent environmental

contamination.

1. Waste Identification and Labeling:

All waste containing N-Phenylcyclohexanecarboxamide must be labeled as "Hazardous

Waste."[2]

The label should include the full chemical name, concentration, and the date of

accumulation.[2]

2. Waste Collection and Storage:

Collect all solid and liquid waste in designated, compatible, and leak-proof containers.[2]

Do not mix this waste with other waste streams unless approved by your EHS office.

Store waste containers in a designated satellite accumulation area.

3. Disposal Procedure:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste disposal company.[2]

Do not dispose of N-Phenylcyclohexanecarboxamide down the drain or in the regular

trash.[2]

4. Empty Container Disposal:

Triple-rinse empty containers with a suitable solvent (e.g., ethanol or acetone).[2]

Collect the rinsate as hazardous waste.

After rinsing, the container may be disposed of according to institutional guidelines for

decontaminated labware.
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Experimental Workflow and Disposal Diagram
The following diagram illustrates the key decision points and procedures for the safe handling

and disposal of N-Phenylcyclohexanecarboxamide.
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Handling Protocol

Disposal Protocol

Spill Response

Start: Receive N-Phenylcyclohexanecarboxamide

Store in a Cool, Dry, Ventilated Area

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Weighing and Solution Preparation

Securely Cap and Store Compound Spill Occurs

Potential Spill

Waste Generation
(Solid, Liquid, Contaminated Materials)

After Use

Label as 'Hazardous Waste'

Collect in a Sealed, Compatible Container

Store in Satellite Accumulation Area

Contact EHS for Disposal

End: Professional Waste Disposal

Evacuate and Ventilate Area

Contain Spill with Absorbent Material

Collect Spill Debris into a Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste
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Caption: Workflow for Handling and Disposal of N-Phenylcyclohexanecarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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